Cas no 13358-11-7 (4,7-Ethano-1H-isoindole-1,3(2H)-dione,2-(2-ethylhexyl)-3a,4,7,7a-tetrahydro-4-methyl-7-(1-methylethyl)-)

• Product Name: 4,7-Ethano-1H-isoindole-1,3(2H)-dione,2-(2-ethylhexyl)-3a,4,7,7a-tetrahydro-4-methyl-7-(1-methylethyl)-
• CAS No: 13358-11-7
• MF: C₂₂H₃₅NO₂
• MW: 345.518806695938
• CID: 188050
• PubChem ID: 25911
• Update Time: 2025-04-19

4,7-Ethano-1H-isoindole-1,3(2H)-dione,2-(2-ethylhexyl)-3a,4,7,7a-tetrahydro-4-methyl-7-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 4,7-Ethano-1H-isoindole-1,3(2H)-dione,2-(2-ethylhexyl)-3a,4,7,7a-tetrahydro-4-methyl-7-(1-methylethyl)-
• 4,7-Ethano-1H-isoindole-1,3(2H)-dione,2-(2-ethylhexyl)-3a,4,7,7a-tetrahydro-4-methyl-7-(1-meth...
• Synepirin 500
• 2-(2-ethylhexyl)-4-methyl-7-(propan-2-yl)-3a,4,7,7a-tetrahydro-1H-4,7-ethanoisoindole-1,3(2H)-dione
• bicyclo(2.2.2)oct-5-ene-2,3-dicarboximide, n-(2-ethylhexyl)-1-isopropyl-4-methy
• N-(2-Ethylhexyl)-1-isopropyl-4-methylbicyclo[2.2.2]oct-5-ene-2,3-dicarbimide
• N-(2-Ethylhexyl)-1-isopropyl-4-methylbicyclo[2.2.2]oct-5-ene-2,3-dicarboximide
• 7-Ethano-1H-isoindole-1, 3(2H)-dion, 2-(2-ethylhexyl)-3a,4,7,7a-tetrahydro-4-methyl-7-(1-methylethy4
• 4,7-Ethano-1H-isoindole-1,3(2H)-dione, 2-(2-ethylhexyl)-3a,4,7,7a-tetrahydro-4-methyl-7-(1-methylethyl)-
• SCHEMBL3712610
• 13358-11-7
• AI3-26991
• UNII-2A5S1H7FO1
• NS00123610
• N-(2-Ethylhexyl)-1-isopropyl-4-methylbiclyclo[2:2:2]oct-5-ene-2,3-dicarboximide
• 2A5S1H7FO1
• Bicyclo(2.2.2)oct-5-ene-2,3-dicarboximide, N-(2-ethylhexyl)-1-isopropyl-4-methyl-
• DTXSID9042176
• 4-(2-ethylhexyl)-1-methyl-7-propan-2-yl-4-azatricyclo[5.2.2.02,6]undec-8-ene-3,5-dione
• N-(2-Ethylhexyl)-1-isopropyl-4-methylbiclyclo(2:2:2)oct-5-ene-2,3-dicarboximide
• AI 3-26991

• Inchi： 1S/C22H35NO2/c1-6-8-9-16(7-2)14-23-19(24)17-18(20(23)25)22(15(3)4)12-10-21(17,5)11-13-22/h10,12,15-18H,6-9,11,13-14H2,1-5H3
• InChI Key： MVKYQJHRHHQPDM-UHFFFAOYSA-N
• SMILES： O=C1C2C(C(N1CC(CC)CCCC)=O)C1(C)C=CC2(C(C)C)CC1

Computed Properties

• Exact Mass: 345.26695
• Monoisotopic Mass: 345.267
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 581
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.4A^2
• XLogP3: 5.8

Experimental Properties

• Density: 1.037
• Boiling Point: 445.7°Cat760mmHg
• Flash Point: 166.5°C
• Refractive Index: 1.518
• PSA: 37.38